Cas no 2427-64-7 (6-Dehydro Prednisolone)

• Product Name: 6-Dehydro Prednisolone
• CAS No: 2427-64-7
• MF: C₂₁H₂₆O₅
• MW: 358.428146839142
• CID: 284728
• PubChem ID: 224451
• Update Time: 2025-04-19

6-Dehydro Prednisolone Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4,6-triene-3,20-dione,11,17,21-trihydroxy-, (11b)- (9CI)
• 6-Dehydro Prednisolone
• 6,7-Dehydro Prednisolone
• 6,7-DEHYDRO PREDNISOLONE,OFF-WHITE TO PALE YELLOW SOLID
• (8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-9,11,12,14,15,16-hexahydro-8H-cyclopenta[a]phenanthren-3-one
• (11
• SCHEMBL11751162
• Prednisolone impurity H [EP]
• (11beta)-11,17,21-Trihydroxypregna-1,4,6-triene-3,20-dione
• UNII-EEN45FVD9K
• NSC12882
• A)-11,17,21-trihydroxypregna-1,4,6-triene-3,20-dione
• 6,7-Dehydroprednisolone
• CHEBI:180920
• Delta6-Prednisolone (M-XI)
• Delta(6)-prednisolone
• 11beta,17,21-Trihydroxypregna-1,4,6-triene-3,20-dione
• 2427-64-7
• delta6-Prednisolone
• J-015428
• (8S,9S,10R,11S,13S,14S,17R)-11,17-Dihydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-8,9,10,11,12,13,14,15,16,17-decahydro-3H-cyclopenta[a]phenanthren-3-one
• .DELTA.6-PREDNISOLONE
• 6,7-dehydro-prednisolone
• PREGNA-1,4,6-TRIENE-3,20-DIONE, 11,17,21-TRIHYDROXY-, (11.BETA.)-
• EEN45FVD9K
• NSC-12882
• Pregna-1,4,6-triene-3,20-dione, 11,17,21-trihydroxy-, (11beta)-
• (8S, 9S, 10R, 11S, 13S, 14S, 17R)-11, 17-dihydroxy-17-(2-hydroxyacetyl)-10, 13-dimethyl-9, 11, 12, 14, 15, 16-hexahydro-8H-cyclopenta[a]phenanthren-3-one
• CHEMBL3250351
• Delta(6)-PRED
• 11.BETA.,17,21-TRIHYDROXYPREGNA-1,4,6-TRIENE-3,20-DIONE
• (1R,3aS,3bS,9aR,9bS,10S,11aS)-1,10-dihydroxy-1-(hydroxyacetyl)-9a,11a-dimethyl-1,2,3,3a,3b,9a,9b,10,11,11a-decahydro-7H-cyclopenta[a]phenanthren-7-one
• PREDNISOLONE IMPURITY H [EP IMPURITY]
• (11.BETA.)-11,17,21-TRIHYDROXYPREGNA-1,4,6-TRIENE-3,20-DIONE
• DTXSID90279501

• Inchi： 1S/C21H26O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h3-5,7,9,14-16,18,22,24,26H,6,8,10-11H2,1-2H3/t14-,15-,16-,18+,19-,20-,21-/m0/s1
• InChI Key： WFFSJFFZKKRVOE-VWUMJDOOSA-N
• SMILES： O[C@]1(C(CO)=O)CC[C@H]2[C@@H]3C=CC4=CC(C=C[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O

Computed Properties

• Exact Mass: 358.17800
• Monoisotopic Mass: 358.17802393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Melting Point: 218-222°C
• PSA: 94.83000
• LogP: 1.33360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids